Cas no 2229265-75-0 (3-(2,6-dichloro-5-fluoropyridin-3-yl)-1,1-difluoropropan-2-amine)

• Product Name: 3-(2,6-dichloro-5-fluoropyridin-3-yl)-1,1-difluoropropan-2-amine
• CAS No: 2229265-75-0
• MF: C₈H₇Cl₂F₃N₂
• MW: 259.055790185928
• CID: 5850195
• PubChem ID: 165798594
• Update Time: 2025-05-24

3-(2,6-dichloro-5-fluoropyridin-3-yl)-1,1-difluoropropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2,6-dichloro-5-fluoropyridin-3-yl)-1,1-difluoropropan-2-amine
• EN300-1942041
• 2229265-75-0

• Inchi： 1S/C8H7Cl2F3N2/c9-6-3(2-5(14)8(12)13)1-4(11)7(10)15-6/h1,5,8H,2,14H2
• InChI Key： RRMUCTVVOUFZIZ-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=C(N=1)Cl)F)CC(C(F)F)N

Computed Properties

• Exact Mass: 257.9938381g/mol
• Monoisotopic Mass: 257.9938381g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 38.9Ų

Additional information on 3-(2,6-dichloro-5-fluoropyridin-3-yl)-1,1-difluoropropan-2-amine

3-(2,6-Dichloro-5-fluoropyridin-3-yl)-1,1-difluoropropan-2-amine: A Comprehensive Overview

The compound 3-(2,6-dichloro-5-fluoropyridin-3-yl)-1,1-difluoropropan-2-amine, identified by the CAS registry number 2229265-75-0, is a highly specialized organic chemical with significant applications in various fields. This compound is characterized by its unique structure, which combines a pyridine ring substituted with chlorine and fluorine atoms with a difluoroalkylamine group. The presence of these halogen substituents imparts distinct electronic and steric properties to the molecule, making it a valuable compound in research and industrial settings.

Recent studies have highlighted the potential of 3-(2,6-dichloro-5-fluoropyridin-3-yl)-1,1-difluoropropan-2-amine in the development of advanced materials and pharmaceuticals. Researchers have explored its role as an intermediate in the synthesis of bioactive compounds, particularly in the design of novel antibiotics and anticancer agents. The fluorine atoms in the structure contribute to enhanced stability and bioavailability, which are critical factors in drug development.

In terms of chemical synthesis, this compound is typically prepared through a multi-step process involving halogenation and amine functionalization. The use of palladium-catalyzed coupling reactions has been reported as an efficient method for constructing the pyridine core. Recent advancements in catalytic methods have further optimized the synthesis pathway, reducing production costs and improving yield.

The physical properties of 3-(2,6-dichloro-5-fluoropyridin-3-yl)-1,1-difluoropropan-2-amine are well-documented. It exhibits a high melting point due to the strong intermolecular forces arising from the halogen atoms. Its solubility in organic solvents makes it suitable for use in various chemical reactions and formulations. Additionally, its stability under thermal and oxidative conditions has been confirmed through extensive testing.

One of the most promising applications of this compound is in the field of agrochemicals. Studies have shown that it possesses potent pesticidal activity against a range of agricultural pests. Its ability to inhibit key enzymes involved in insect metabolism has made it a candidate for next-generation pesticides that are both effective and environmentally friendly.

In conclusion, 3-(2,6-dichloro-5-fluoropyridin-3-yl)-1,1-difluoropropan-2-amie is a versatile compound with a wide range of potential applications. Its unique chemical structure and favorable properties make it an invaluable tool in modern chemistry. As research continues to uncover new uses for this compound, its significance in various industries is expected to grow further.